Cas no 1218789-42-4 (3-Chloro-5-isopropoxyphenylboronic acid, pinacol ester)

• Product Name: 3-Chloro-5-isopropoxyphenylboronic acid, pinacol ester
• CAS No: 1218789-42-4
• MF: C₁₅H₂₂BClO₃
• MW: 296.597383975983
• MDL: MFCD12546618
• CID: 827728
• PubChem ID: 46739768
• Update Time: 2025-05-23

3-Chloro-5-isopropoxyphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloro-5-isopropoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 3-Chloro-5-isopropoxyphenylboronic acid, pinacol ester
• 2-(3-chloro-5-propan-2-yloxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-{3-Chloro-5-[(propan-2-yl)oxy]phenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• AKOS016004703
• DB-356999
• BS-21137
• MFCD12546618
• 3-Chloro-5-isopropoxyphenylboronic acid,pinacol ester
• CS-0174430
• DTXSID00675353
• 3-Chloro-5-isopropoxyphenylboronic acid pinacol ester
• 1218789-42-4
• 2-[3-chloro-5-(propan-2-yloxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• AT28110
• 1,3,2-Dioxaborolane, 2-[3-chloro-5-(1-methylethoxy)phenyl]-4,4,5,5-tetramethyl-

• MDL： MFCD12546618
• Inchi： 1S/C15H22BClO3/c1-10(2)18-13-8-11(7-12(17)9-13)16-19-14(3,4)15(5,6)20-16/h7-10H,1-6H3
• InChI Key： PUKVZMOSZYGGQT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(B2OC(C)(C)C(C)(C)O2)C=1)OC(C)C

Computed Properties

• Exact Mass: 296.13500
• Monoisotopic Mass: 296.1350524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69000
• LogP: 3.42640

Additional information on 3-Chloro-5-isopropoxyphenylboronic acid, pinacol ester

3-Chloro-5-isopropoxyphenylboronic Acid, Pinacol Ester (CAS No: 1218789-42-4)

The compound 3-Chloro-5-isopropoxyphenylboronic Acid, Pinacol Ester (CAS No: 1218789-42-4) is a highly specialized boronic acid derivative that has garnered significant attention in the field of organic synthesis and materials science. This compound is particularly notable for its role in cross-coupling reactions, which are pivotal in the construction of complex molecular architectures. The pinacol ester form of this boronic acid enhances its stability and reactivity, making it a preferred choice in various synthetic applications.

The structure of 3-Chloro-5-isopropoxyphenylboronic Acid, Pinacol Ester comprises a phenyl ring substituted with a chlorine atom at the 3-position and an isopropoxy group at the 5-position. The boronic acid functionality is attached to the phenyl ring via a pinacol ester group, which serves as a protecting group for the boron center. This unique combination of substituents imparts distinct electronic and steric properties to the molecule, influencing its reactivity in various chemical transformations.

Recent advancements in organoboron chemistry have underscored the importance of 3-Chloro-5-isopropoxyphenylboronic Acid, Pinacol Ester in the synthesis of biaryl compounds, which are widely used in pharmaceuticals, agrochemicals, and advanced materials. For instance, researchers have employed this compound in Suzuki-Miyaura cross-coupling reactions to construct intricate aromatic systems with high precision and efficiency.

The synthesis of 3-Chloro-5-isopropoxyphenylboronic Acid, Pinacol Ester typically involves multi-step processes that require meticulous control over reaction conditions to ensure high yields and purity. One common approach involves the hydroboration of an appropriately substituted chlorinated arene followed by oxidation to yield the boronic acid derivative. The use of pinacol as a protecting group during this process not only stabilizes the boron center but also facilitates subsequent manipulations.

In terms of applications, 3-Chloro-5-isopropoxyphenylboronic Acid, Pinacol Ester has been extensively utilized in the construction of heterocyclic compounds and polyaromatic frameworks. Its ability to undergo selective cross-coupling reactions under mild conditions makes it an invaluable tool for medicinal chemists and materials scientists alike.

One of the most promising areas of research involving 3-Chloro-5-isopropoxyphenylboronic Acid, Pinacol Ester is its application in the synthesis of advanced materials for optoelectronic devices. By incorporating this compound into conjugated systems, researchers have achieved enhanced charge transport properties and improved device performance.

Furthermore, recent studies have explored the use of 3-Chloro-5-isopropoxyphenylboronic Acid, Pinacol Ester in enantioselective synthesis strategies. By leveraging asymmetric induction techniques during cross-coupling reactions, chemists have successfully synthesized chiral derivatives with high enantiomeric excess (ee), opening new avenues for drug discovery and asymmetric catalysis.

In conclusion, 3-Chloro-5-isopropoxyphenylboronic Acid, Pinacol Ester (CAS No: 1218789-42-4) stands as a testament to the ingenuity and precision achievable in modern organic synthesis. Its unique structural features and versatile reactivity continue to drive innovation across diverse fields of chemistry and materials science.